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Introduction

Binucleine 2 is a potent and isoform-specific inhibitor of Drosophila Aurora B kinase, a key
regulator of cell division.[1][2][3][4] It functions as an ATP-competitive inhibitor and has been
instrumental in elucidating the mechanisms of cytokinesis.[1][2] Notably, Binucleine 2 exhibits
high specificity for the Drosophila isoform of Aurora B, with minimal activity against human or
Xenopus laevis Aurora B kinases.[1] This high degree of specificity makes it a valuable tool for
studying Aurora B function in Drosophila models. These application notes provide a detailed
protocol for performing an in vitro kinase assay to characterize the inhibitory activity of
Binucleine 2 against Drosophila Aurora B kinase.

Quantitative Data Summary

The inhibitory potency of Binucleine 2 against Drosophila Aurora B kinase has been
determined through in vitro kinase assays. The following table summarizes the key quantitative
data.
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Parameter Value Kinase Species Notes

ATP-competitive

Ki 0.36 uM Aurora B Drosophila o
inhibition.[1]

Determined at

IC50 ~1 uM Aurora B Drosophila
[ATP] = 100 pM.

Signaling Pathway

Aurora B kinase is a central component of the chromosomal passenger complex (CPC), which
plays a critical role in ensuring the fidelity of cell division. The CPC, which also includes
INCENP, Survivin, and Borealin, localizes to various structures during mitosis, including the
centromeres and the central spindle. Aurora B's kinase activity is essential for several mitotic
events, including chromosome condensation, proper kinetochore-microtubule attachments, and
the assembly and function of the contractile ring during cytokinesis. Binucleine 2, by inhibiting
Aurora B, disrupts these processes, leading to defects in cell division.
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Caption: Aurora B kinase signaling in cell division and its inhibition by Binucleine 2.

Experimental Protocol: In Vitro Kinase Assay for
Binucleine 2
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This protocol is adapted from the pyruvate kinase-lactate dehydrogenase (PK-LDH) coupled

assay, which measures kinase activity by quantifying ADP production.

Materials and Reagents

Drosophila Aurora B kinase (co-expressed with a fragment of INCENP for optimal activity)
Binucleine 2

Substrate peptide (a suitable peptide substrate for Aurora B)

ATP (Adenosine 5'-triphosphate)

HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

MgClz> (Magnesium chloride)

DTT (Dithiothreitol)

BSA (Bovine serum albumin)

Pyruvate kinase/lactate dehydrogenase (PK/LDH) enzyme mix (from rabbit muscle)
PEP (Phosphoenolpyruvate)

NADH (Nicotinamide adenine dinucleotide, reduced form)

DMSO (Dimethyl sulfoxide)

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Buffer and Solution Preparation

100 mM HEPES, pH 7.5: Dissolve the appropriate amount of HEPES in deionized water and
adjust the pH to 7.5 with NaOH.

2x Reaction Buffer:
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[e]

100 mM HEPES, pH 7.5

o

20 mM MgClz

2mMDTT

[¢]

[¢]

3 mg/mL BSA

[e]

4% (v/v) Pyruvate kinase/lactate dehydrogenase enzyme mix

o

2 mM Phosphoenolpyruvate

1 mM NADH

[¢]

[e]

Prepare this buffer fresh before use.

» Kinase Solution: Dilute the Drosophila Aurora B kinase to the desired concentration in 100
mM HEPES, pH 7.5.

e Substrate Solution: Prepare a stock solution of the substrate peptide in 100 mM HEPES, pH
7.5.

o ATP Solution: Prepare a stock solution of ATP in 1200 mM HEPES, pH 7.5.

e Binucleine 2 Stock Solution: Prepare a concentrated stock solution of Binucleine 2 in 100%
DMSO.

Experimental Workflow Diagram
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Caption: Workflow for the in vitro kinase assay of Binucleine 2.
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Assay Procedure

Prepare the 2x Reaction Mixture: In a single tube, combine the 2x reaction buffer
components with 250 ng of Drosophila Aurora B kinase and 600 uM of the substrate peptide
per reaction.

Plate Setup: Dispense 50 pL of the 2x reaction mixture into each well of a 96-well plate.

Add Inhibitor: Prepare serial dilutions of Binucleine 2 in 100 mM HEPES, pH 7.5, at 4 times
the final desired concentration. Add 25 pL of the diluted Binucleine 2 or DMSO vehicle
control to the appropriate wells.

Initiate the Reaction: Prepare a 4x ATP solution in 100 mM HEPES, pH 7.5. To start the
reaction, add 25 pL of the 4x ATP solution to each well. The final reaction volume will be 100

ML.

Data Acquisition: Immediately place the plate in a microplate reader and measure the
decrease in absorbance at 340 nm over time at room temperature. The decrease in
absorbance corresponds to the oxidation of NADH, which is stoichiometrically linked to the
production of ADP by the kinase.

Data Analysis:
o Calculate the initial reaction rates from the linear portion of the kinetic curves.
o Plot the reaction rates as a function of the logarithm of the Binucleine 2 concentration.

o Fit the data to a dose-response curve to determine the IC50 value of Binucleine 2.

Conclusion

This protocol provides a robust method for the in vitro characterization of Binucleine 2's

inhibitory activity against Drosophila Aurora B kinase. The high specificity of Binucleine 2

makes it an excellent chemical probe for dissecting the roles of Aurora B in cell division in

Drosophila and for comparative studies with other Aurora kinase inhibitors. Researchers can

adapt this protocol to assess the potency of other potential Aurora B inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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